N-[4-(3-methylphenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxamide

• IUPAC Name: N-[4-(3-methylphenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H27N3O/c1-19-4-2-6-23(16-19)21-7-9-24(10-8-21)27-25(29)22-11-14-28(15-12-22)18-20-5-3-13-26-17-20/h2-10,13,16-17,22H,11-12,14-15,18H2,1H3,(H,27,29)
• InChI Key: TVSBJJMPPUBHEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC=C(C=C2)NC(=O)C3CCN(CC3)CC4=CN=CC=C4
• Molecular Formula: C25H27N3O
• Molecular Weight: 385.5 g/mol

Description

N-[4-(3-methylphenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxamide is a synthetic organic compound that has garnered attention in the field of medicinal chemistry This compound is characterized by its complex structure, which includes a piperidine ring, a pyridine moiety, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(3-methylphenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Pyridine Moiety: The pyridine group is introduced via a nucleophilic substitution reaction, where a pyridine derivative reacts with an appropriate electrophile.

Attachment of the Carboxamide Group: The carboxamide group is introduced through an amidation reaction, where an amine reacts with a carboxylic acid derivative.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This often includes the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[4-(3-methylphenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated solvents and appropriate nucleophiles or electrophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[4-(3-methylphenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anticancer agent due to its ability to inhibit angiogenesis and induce DNA cleavage.

Biological Studies: The compound is used in studies related to DNA binding and cleavage, which are crucial for understanding its mechanism of action as an anticancer agent.

Chemical Biology: It serves as a tool for studying the interactions between small molecules and biological macromolecules.

Mechanism of Action

The mechanism of action of N-[4-(3-methylphenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxamide involves its interaction with DNA. The compound binds to DNA, altering its structure and inhibiting replication. This leads to the inhibition of tumor cell growth and angiogenesis . The molecular targets include DNA and various enzymes involved in DNA replication and repair.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide
• N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide

Uniqueness

N-[4-(3-methylphenyl)phenyl]-1-(pyridin-3-ylmethyl)piperidine-4-carboxamide is unique due to its specific structural features, such as the combination of a piperidine ring, a pyridine moiety, and a carboxamide group. These structural elements contribute to its distinct biological activities and potential therapeutic applications.